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Compound of Interest

Compound Name: Soda lime

Cat. No.: B591003

For Researchers, Scientists, and Drug Development Professionals

Soda lime is a granular mixture of chemicals, primarily utilized for its capacity to absorb carbon
dioxide (COz2) in a variety of controlled environments, including anesthesia breathing circuits,
submarines, and rebreathers. Its efficacy and safety are directly linked to its specific chemical
composition. This technical guide provides a comprehensive overview of the chemical makeup
of soda lime, the functional roles of its components, and the analytical methods used to
determine its composition.

Core Chemical Composition

Soda lime is not a single chemical compound but a carefully formulated mixture. The primary
active ingredient is calcium hydroxide (Ca(OH)z), which constitutes the bulk of the material. The
overall CO2 absorption reaction is catalyzed by the presence of sodium hydroxide (NaOH) and,
in some formulations, potassium hydroxide (KOH). Water is also a critical component,
facilitating the chemical reactions involved in CO:z capture.

The general chemical formula for soda lime can be represented as CaHNaOz2, though this is a
simplification of the mixture.[1][2][3] The material is a white to grayish-white solid, and its
granular form is designed to maximize surface area for efficient gas exchange.[4]

Quantitative Composition of Soda Lime
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The precise composition of soda lime can vary depending on the manufacturer and the

intended application. Medical-grade soda lime, for instance, has a well-defined composition to

ensure patient safety. Below is a summary of typical compositions found in the literature.

Component

Chemical Formula

Typical Percentage
(% by weight)

Function

Calcium Hydroxide

Ca(OH):

75 - 94%

Primary reactant for
CO2 absorption,
forming calcium
carbonate.[4][5][6]

Sodium Hydroxide

NaOH

3-5%

Catalyst for the CO:z
absorption reaction,
increasing the speed
of COz removal.[4][5]

[6]

Water

H20

~20%

Facilitates the
chemical reactions by

acting as a solvent.[6]

Potassium Hydroxide

KOH

<1%

Also acts as a catalyst
for the CO2z absorption
reaction.[4][5][6]

Silica

SiO2

May be present

Added to some
formulations to
increase the hardness
of the granules and

reduce dust formation.

[4]

Indicating Dyes

Varies

Trace amounts

pH-sensitive dyes that
change color to
indicate the
exhaustion of the
soda lime's CO:z

absorbing capacity.
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The Mechanism of Carbon Dioxide Absorption

The absorption of carbon dioxide by soda lime is a multi-step chemical process. The presence
of sodium hydroxide as a catalyst is crucial for the rapid removal of CO2 from the breathing
circuit.

The overall reaction can be summarized as: CO2z + Ca(OH)2 — CaCOs + H20 + heat
However, the reaction proceeds through a series of intermediate steps:

o Formation of Carbonic Acid: Carbon dioxide first reacts with the water present in the soda
lime to form carbonic acid. CO2z + H20 = H2COs

o Neutralization by Sodium Hydroxide: The carbonic acid is then neutralized by the more
reactive sodium hydroxide to form sodium carbonate and water. This is an exothermic
reaction, generating heat. H2COs + 2NaOH - Na2COs + 2H20 + Heat

¢ Regeneration of Sodium Hydroxide: The sodium carbonate then reacts with calcium
hydroxide to form calcium carbonate and regenerate the sodium hydroxide. This allows the
catalytic cycle to continue. Na2COs + Ca(OH)2 — CaCOs + 2NaOH

This reaction pathway demonstrates the catalytic role of sodium hydroxide, which is
regenerated and participates in multiple COz absorption cycles.

Signaling Pathway of CO2 Absorption

The logical flow of the CO2 absorption mechanism can be visualized as follows:
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Caption: CO:z absorption pathway in soda lime.

Experimental Protocols for Compositional Analysis

Determining the precise chemical composition of soda lime is essential for quality control and
to ensure its performance. The following are established analytical methodologies for
guantifying the key components of soda lime, adapted from standard test methods for similar
materials like glass and lime.

Determination of Calcium Oxide (CaO) and Calcium
Hydroxide (Ca(OH)z2)
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A common method for determining the available lime (as CaO or Ca(OH)z2) is through titration.

Principle: The available calcium hydroxide is reacted with a known excess of a standard acid
(e.g., hydrochloric acid), and the remaining acid is back-titrated with a standard base (e.g.,
sodium hydroxide).

Procedure (Sucrose Titration Method):

Sample Preparation: A known weight of the finely ground soda lime sample is dispersed in
carbon dioxide-free distilled water.

o Dissolution: Sucrose is added to the solution. Sucrose forms a soluble complex with calcium
hydroxide, facilitating its dissolution and reaction.

« Titration: The solution is titrated with a standardized solution of hydrochloric acid (HCI) to a
phenolphthalein endpoint.

o Calculation: The percentage of available Ca(OH): is calculated from the volume and
concentration of the HCI solution used.

Determination of Sodium Hydroxide (NaOH) and
Potassium Hydroxide (KOH)

Atomic absorption spectroscopy or flame emission spectroscopy are instrumental methods
suitable for the accurate determination of sodium and potassium content.

Principle (Atomic Absorption Spectroscopy):

o Sample Digestion: A known weight of the soda lime sample is dissolved in an appropriate
acid (e.g., dilute hydrochloric acid) to bring the sodium and potassium into solution.

» Standard Preparation: A series of standard solutions containing known concentrations of
sodium and potassium are prepared.

 Instrumental Analysis: The sample solution and standard solutions are aspirated into the
flame of an atomic absorption spectrophotometer. The absorbance of light by the sodium and
potassium atoms at their characteristic wavelengths is measured.
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» Calibration and Calculation: A calibration curve is constructed from the absorbance readings
of the standard solutions. The concentration of sodium and potassium in the sample solution
is determined from this curve, and the percentages of NaOH and KOH in the original sample
are calculated.

Determination of Water Content (Moisture)

The water content of soda lime can be determined by the loss on drying method.

Principle: The sample is heated at a specific temperature to drive off the free water, and the
weight loss is measured.

Procedure:

Initial Weighing: A known weight of the soda lime sample is placed in a pre-weighed drying
dish.

Drying: The sample is heated in a drying oven at a temperature sufficient to remove water
without decomposing the hydroxides (e.g., 105-110 °C) until a constant weight is achieved.

Final Weighing: The sample is cooled in a desiccator and re-weighed.

Calculation: The percentage of water is calculated from the loss in weight.

Experimental Workflow for Compositional Analysis

The logical sequence of steps for a comprehensive analysis of soda lime composition can be
visualized as follows:
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Caption: Workflow for the chemical analysis of soda lime.

Conclusion

The chemical composition of soda lime is a critical determinant of its efficacy as a carbon
dioxide absorbent. The synergistic action of its primary components—calcium hydroxide,
sodium hydroxide, and water—enables the rapid and efficient removal of CO2 from closed
breathing systems. For researchers, scientists, and drug development professionals, a
thorough understanding of this composition and the analytical methods for its verification is
paramount for ensuring the safety and reliability of applications that depend on soda lime. The
methodologies outlined in this guide provide a framework for the comprehensive analysis of
this vital chemical mixture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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